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Compound of Interest

Compound Name: APcK110

Cat. No.: B15580336 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the dose-dependent effects of

APcK110, a novel c-Kit inhibitor, on the human mast cell leukemia cell line HMC-1.2. Detailed

protocols for cell culture, viability, and apoptosis assays are included to facilitate the replication

and further investigation of these findings.

Introduction
The human mast cell line HMC-1.2, derived from a patient with mast cell leukemia, is a critical

in vitro model for studying mast cell biology and related pathologies.[1][2] These cells exhibit

constitutive activation of the receptor tyrosine kinase c-Kit due to the presence of two activating

mutations, V560G and D816V.[1][2] This aberrant signaling drives growth factor-independent

proliferation and survival, making c-Kit an attractive therapeutic target. APcK110 is a potent

inhibitor of c-Kit that has demonstrated a dose-dependent inhibition of proliferation and

induction of apoptosis in various cancer cell lines, including HMC-1.2.[3] These notes detail the

experimental procedures to characterize the dose-response relationship of APcK110 in HMC-

1.2 cells.

Data Presentation
While a specific IC50 value for APcK110 in HMC-1.2 cells is not explicitly available in the

reviewed literature, studies on other c-Kit-dependent cell lines provide valuable context for its
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potency. For instance, in the context of other inhibitors like DCC-2618, an IC50 of less than 1

µM has been reported for the inhibition of HMC-1.2 cell proliferation.[3]

Table 1: Summary of APcK110 Effects on Cancer Cell Lines

Cell Line Cancer Type Target Effect
Reported
Potency

HMC-1.2
Mast Cell

Leukemia
c-Kit

Inhibition of

proliferation,

Induction of

apoptosis

Dose-dependent

inhibition

AML cell lines
Acute Myeloid

Leukemia
c-Kit

Inhibition of

proliferation

80% inhibition at

500 nM

Mandatory Visualizations
Signaling Pathway of APcK110 Action
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APcK110 Mechanism of Action in HMC-1.2 Cells
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Caption: APcK110 inhibits constitutively active c-Kit, blocking downstream pro-proliferative

signaling pathways and inducing apoptosis.

Experimental Workflow for Dose-Response Curve
Generation
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Workflow for APcK110 Dose-Response Analysis

Start: Culture HMC-1.2 Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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